N-{[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl}thiophene-2-carboxamide

• Molecular Formula: C17H27N3OS
• Molecular Weight: 321.5 g/mol
• IUPAC Name: N-[[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H27N3OS/c1-19-9-11-20(12-10-19)17(7-3-2-4-8-17)14-18-16(21)15-6-5-13-22-15/h5-6,13H,2-4,7-12,14H2,1H3,(H,18,21)
• InChI Key: PKMSTZKANJXLSK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2(CCCCC2)CNC(=O)C3=CC=CS3

Description

is a chemical compound with the following structure:

N-{[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl}thiophene-2-carboxamide: $$\text{C}_{17}\text{H}_{26}\text{N}_4\text{OS}$$C17​H26​N4​OS

.
• It belongs to the class of amides and contains a thiophene ring.
• The compound’s systematic name indicates that it consists of a cyclohexylmethyl group attached to a thiophene-2-carboxamide via a 4-methylpiperazine linker.

Preparation Methods

Synthetic Routes: New carboxylic acid amides containing an N-methylpiperazine fragment can be synthesized by reactions of 1-methylpiperazine or 3- and 4-(4-methylpiperazin-1-yl)phenylacetamide precursors.

Reaction Conditions: Specific synthetic conditions may vary, but these reactions typically involve amide bond formation.

Industrial Production: Information on large-scale industrial production methods for this specific compound is limited. it can be synthesized in the laboratory.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: These depend on the specific reaction. For example

Major Products: The products formed will vary based on the specific reaction type.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its pharmacological properties, potential as a drug candidate, or use as a chemical probe.

Industry: Evaluate its applications in materials science, catalysis, or organic synthesis.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets. Further research is needed to elucidate this fully.
• It may interact with cellular receptors, enzymes, or signaling pathways.

Comparison with Similar Compounds

Similar Compounds:

• Uniqueness : Highlight the specific structural features that distinguish it from other related compounds.

Remember that while this overview provides a starting point, further research and detailed studies are essential to fully understand the compound’s properties and applications